![molecular formula C23H18O4 B3611021 7-(benzyloxy)-3-(4-methoxyphenyl)-2H-chromen-2-one](/img/structure/B3611021.png)
7-(benzyloxy)-3-(4-methoxyphenyl)-2H-chromen-2-one
Overview
Description
7-(benzyloxy)-3-(4-methoxyphenyl)-2H-chromen-2-one, also known as BMPC, is a synthetic compound that belongs to the family of flavonoids. Flavonoids are known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. BMPC has gained attention in recent years due to its potential therapeutic applications in various diseases.
Mechanism of Action
The mechanism of action of 7-(benzyloxy)-3-(4-methoxyphenyl)-2H-chromen-2-one is not fully understood. However, it has been suggested that this compound exerts its biological activities through various signaling pathways, including the PI3K/Akt, MAPK, and NF-κB pathways. This compound has also been shown to modulate the expression of various genes and proteins involved in cell survival, apoptosis, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including antioxidant, anti-inflammatory, and anticancer properties. This compound has also been shown to improve glucose metabolism and insulin sensitivity. In addition, this compound has been shown to protect against oxidative stress and inflammation, which are implicated in various diseases, including cancer, diabetes, and neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 7-(benzyloxy)-3-(4-methoxyphenyl)-2H-chromen-2-one in lab experiments include its synthetic availability, low toxicity, and diverse biological activities. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential instability under certain conditions.
Future Directions
For 7-(benzyloxy)-3-(4-methoxyphenyl)-2H-chromen-2-one research include elucidating its mechanism of action, optimizing its synthetic method, and developing new formulations to improve its solubility and stability. In addition, this compound analogs and derivatives may be developed to enhance its biological activities and selectivity.
Scientific Research Applications
7-(benzyloxy)-3-(4-methoxyphenyl)-2H-chromen-2-one has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In diabetes research, this compound has been shown to improve glucose metabolism and insulin sensitivity. In neurodegenerative disorder research, this compound has been shown to protect against oxidative stress and inflammation.
properties
IUPAC Name |
3-(4-methoxyphenyl)-7-phenylmethoxychromen-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18O4/c1-25-19-10-7-17(8-11-19)21-13-18-9-12-20(14-22(18)27-23(21)24)26-15-16-5-3-2-4-6-16/h2-14H,15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXNKUVCLARZFAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC3=C(C=C(C=C3)OCC4=CC=CC=C4)OC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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